Cas no 16630-38-9 (1-Butanaminium, 4-amino-2-hydroxy-N,N,N-trimethyl-4-oxo-)

• Product Name: 1-Butanaminium, 4-amino-2-hydroxy-N,N,N-trimethyl-4-oxo-
• CAS No: 16630-38-9
• MF: C₇H₁₇N₂O₂
• MW: 161.222081899643
• CID: 95688
• PubChem ID: 4633873
• Update Time: 2025-04-18

1-Butanaminium, 4-amino-2-hydroxy-N,N,N-trimethyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 1-Butanaminium, 4-amino-2-hydroxy-N,N,N-trimethyl-4-oxo-
• (4-amino-2-hydroxy-4-oxobutyl)-trimethylazanium
• carnitinamide
• CHEBI:48604
• 4-amino-2-hydroxy-N,N,N-trimethyl-4-oxobutan-1-aminium
• KWIXGIMKELMNGH-UHFFFAOYSA-O
• SCHEMBL2804605
• DTXSID90405040
• Q27121284
• 16630-38-9

• Inchi： 1S/C7H16N2O2/c1-9(2,3)5-6(10)4-7(8)11/h6,10H,4-5H2,1-3H3,(H-,8,11)/p+1
• InChI Key： KWIXGIMKELMNGH-UHFFFAOYSA-O
• SMILES： OC(CC(N)=O)C[N+](C)(C)C

Computed Properties

• Exact Mass: 161.129002789g/mol
• Monoisotopic Mass: 161.129002789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 63.3Ų